Enantiomer-Specific In Vivo Behavioral Pharmacology
Resolution of racemic 5-methoxy-1-aminotetralin derivatives revealed a complete segregation of in vivo central nervous system activities by absolute configuration at C1. Across multiple 5-methoxy-substituted 1-aminotetralin congeners, the S enantiomers exclusively exhibited tetrabenazine-reversal activity and anticataleptic effects, whereas the corresponding R enantiomers were entirely inactive in these assays and instead selectively mediated conditioned emotional response (CER) suppression [1]. The paper explicitly states: 'Without exception, activity in the CER test was exhibited only by compounds with the R configuration. Conversely, only S isomers exhibited antitetrabenazine activity' (Table VI, Sarges et al., 1973) [1]. This stereochemical determinism means that use of the R enantiomer or racemate in applications requiring anticataleptic or tetrabenazine-reversal pharmacology would produce a null result.
| Evidence Dimension | In vivo behavioral pharmacology – tetrabenazine reversal and anticataleptic activity vs. CER suppression |
|---|---|
| Target Compound Data | S enantiomers of 5-methoxy-1-aminotetralins: positive for tetrabenazine reversal and anticataleptic activity; negative for CER suppression |
| Comparator Or Baseline | R enantiomers of the same 5-methoxy-1-aminotetralins: negative for tetrabenazine reversal and anticataleptic activity; positive for CER suppression |
| Quantified Difference | Qualitative all-or-none segregation – zero overlap in activity profiles between enantiomers across the series |
| Conditions | In vivo rat behavioral models: tetrabenazine reversal (ED₅₀, mg/kg ip), trifluoperazine catalepsy reversal, conditioned emotional response (CER) assay; Sarges et al., J Med Chem 1973, Table VI |
Why This Matters
For researchers procuring a chiral 1-aminotetralin for CNS behavioral studies, selection of the S enantiomer is mandatory if the target pharmacology involves anticataleptic or monoamine-depletion-reversal mechanisms—the R enantiomer will not substitute.
- [1] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source
